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Introduction

Hepatobiliary Iminodiacetic Acid (HIDA) scanning, utilizing Technetium-99m (99mTc) labeled

agents such as mebrofenin (EHIDA), is a crucial diagnostic imaging modality for evaluating

hepatocellular function and the patency of the biliary system.[1] In pediatric patients, this

procedure is instrumental in the diagnosis of various conditions, including biliary atresia,

cholecystitis, and biliary leaks.[1][2] Accurate dose calculation of the radiopharmaceutical is

paramount in the pediatric population to minimize radiation exposure while ensuring optimal

image quality for a precise diagnosis.[3][4] These application notes provide a comprehensive

guide for researchers, scientists, and drug development professionals on the appropriate dose

calculation and administration of EHIDA in pediatric patients.

Quantitative Data Summary
The administered activity of 99mTc-mebrofenin for pediatric hepatobiliary scintigraphy is

primarily based on the patient's body weight. The following tables summarize the

recommended dosage guidelines.

Table 1: Recommended Pediatric Dosing for 99mTc-Mebrofenin
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Patient Population
Recommended Activity per
Unit of Body Weight

Minimum Administered
Activity

Infants and Children 1.8 MBq/kg (0.05 mCi/kg) 18.5 MBq (0.5 mCi)

Neonates with

Hyperbilirubinemia
1.8 MBq/kg (0.05 mCi/kg) 37 MBq (1.0 mCi)

Source: SNM Practice Guideline for Hepatobiliary Scintigraphy 4.0[5]

Table 2: Adult Dosage for Comparison

Patient Condition
Suggested Intravenous Dose Range (70
kg patient)

Non-jaundiced 74 - 185 MBq (2 - 5 mCi)

Serum Bilirubin > 1.5 mg/dL 111 - 370 MBq (3 - 10 mCi)

Source: Technetium TC 99M Mebrofenin Package Insert[6]

Experimental Protocols
A standardized protocol is critical for ensuring the accuracy and reproducibility of EHIDA scans

in pediatric patients.

1. Patient Preparation

Fasting: It is essential for the patient to be in a fasting state to ensure gallbladder filling and

prevent false-positive results.[6][7]

Infants: Fast for 2 hours.[8]

Children: Fast for 2-4 hours.[8]

Adolescents: Fast for a minimum of 2 hours, preferably 6 hours.[8]
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Pre-treatment for Jaundiced Infants: In cases of suspected biliary atresia, pre-treatment may

be necessary to enhance biliary excretion of the radiotracer.[8]

Phenobarbital: 5 mg/kg/day, administered orally in two divided doses for a minimum of 3-5

days prior to the scan.[8]

Ursodeoxycholic Acid: An alternative to phenobarbital, administered at a dose of 20

mg/kg/day in 2 divided doses for 2-3 days before the scan.[5]

Medication Review: Review the patient's current medications, paying close attention to

opioid compounds, which can interfere with the study.[1][8]

2. Radiopharmaceutical Preparation

Kit Reconstitution: Prepare Technetium Tc 99m Mebrofenin according to the manufacturer's

instructions. This involves the aseptic injection of sterile, additive-free sodium pertechnetate

Tc 99m into the mebrofenin vial.[6]

Dose Calibration: The patient's dose should be measured using a suitable radioactivity

calibration system immediately before administration.[6]

3. Imaging Procedure

Administration: Administer the calculated dose of 99mTc-mebrofenin intravenously.[7]

Imaging Equipment: A large-field-of-view gamma camera equipped with a low-energy, all-

purpose, or high-resolution collimator is recommended.[5]

Image Acquisition:

Begin continuous dynamic computer acquisition immediately after injection.[8]

Acquire images at a rate of 1 frame per minute.[8]

Delayed imaging at 18-24 hours may be necessary in cases of severe hepatocellular

dysfunction or suspected biliary atresia.[5]

Pharmacologic Intervention (if indicated):

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://snmmi.org/common/Uploaded%20files/Web/Clinical%20Practice/Procedure%20Standards/2010/Hepatobiliary_Scintigraphy_V4.0b.pdf
https://snmmi.org/common/Uploaded%20files/Web/Clinical%20Practice/Procedure%20Standards/2010/Hepatobiliary_Scintigraphy_V4.0b.pdf
https://tech.snmjournals.org/content/38/4/210
https://www.ncbi.nlm.nih.gov/books/NBK539781/
https://snmmi.org/common/Uploaded%20files/Web/Clinical%20Practice/Procedure%20Standards/2010/Hepatobiliary_Scintigraphy_V4.0b.pdf
https://www.drugs.com/pro/technetium-tc-99m-mebrofenin.html
https://www.drugs.com/pro/technetium-tc-99m-mebrofenin.html
https://www.giforkids.com/hida-scan/
https://tech.snmjournals.org/content/38/4/210
https://snmmi.org/common/Uploaded%20files/Web/Clinical%20Practice/Procedure%20Standards/2010/Hepatobiliary_Scintigraphy_V4.0b.pdf
https://snmmi.org/common/Uploaded%20files/Web/Clinical%20Practice/Procedure%20Standards/2010/Hepatobiliary_Scintigraphy_V4.0b.pdf
https://tech.snmjournals.org/content/38/4/210
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cholecystokinin (CCK) / Sincalide: To assess gallbladder ejection fraction, sincalide may

be administered intravenously at a dose of 0.02 µg/kg over 30-60 minutes after the

gallbladder is visualized.[9]

Morphine: In cases where the gallbladder is not visualized, morphine sulfate (0.04 mg/kg)

may be administered intravenously to induce a transient contraction of the sphincter of

Oddi, which facilitates gallbladder filling.[9]

Visualizations
Experimental Workflow for Pediatric EHIDA Scan
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Caption: Workflow for a pediatric EHIDA scan.
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Logical Flow for Pediatric EHIDA Dose Determination

Patient Information
- Weight (kg)

- Clinical Indication

Neonate with
Hyperbilirubinemia?

Calculate Dose:
Weight (kg) x 1.8 MBq/kg

No Yes

Is calculated dose
< 18.5 MBq?

Standard Patient

Is calculated dose
< 37 MBq?

Neonate

Administer 18.5 MBq

Yes

Administer Calculated Dose

No

Administer 37 MBq

Yes

Administer Calculated Dose

No

Click to download full resolution via product page

Caption: Decision tree for pediatric EHIDA dose.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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